Cas no 2249039-17-4 (2-chloro-N-(1,3-dimethyl-4-phenyl-1H-pyrazol-5-yl)acetamide)

• Product Name: 2-chloro-N-(1,3-dimethyl-4-phenyl-1H-pyrazol-5-yl)acetamide
• CAS No: 2249039-17-4
• MF: C₁₃H₁₄ClN₃O
• MW: 263.722761631012
• CID: 6430060
• PubChem ID: 138042064
• Update Time: 2025-06-23

2-chloro-N-(1,3-dimethyl-4-phenyl-1H-pyrazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(1,3-dimethyl-4-phenyl-1H-pyrazol-5-yl)acetamide
• 2249039-17-4
• EN300-26591404

• Inchi： 1S/C13H14ClN3O/c1-9-12(10-6-4-3-5-7-10)13(17(2)16-9)15-11(18)8-14/h3-7H,8H2,1-2H3,(H,15,18)
• InChI Key： JFQLHBWOKBBSOD-UHFFFAOYSA-N
• SMILES： ClCC(NC1=C(C2C=CC=CC=2)C(C)=NN1C)=O

Computed Properties

• Exact Mass: 263.0825398g/mol
• Monoisotopic Mass: 263.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.9Ų

Additional information on 2-chloro-N-(1,3-dimethyl-4-phenyl-1H-pyrazol-5-yl)acetamide

2-Chloro-N-(1,3-Dimethyl-4-Phenyl-1H-Pyrazol-5-Yl)Acetamide: A Comprehensive Overview

2-Chloro-N-(1,3-dimethyl-4-phenyl-1H-pyrazol-5-yl)acetamide, identified by the CAS registry number 2249039-17-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a chloroacetyl group with a substituted pyrazole ring. The pyrazole moiety, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its versatility in chemical synthesis and its potential in drug design.

The synthesis of 2-chloro-N-(1,3-dimethyl-4-phenyl-1H-pyrazol-5-yl)acetamide involves a series of well-established organic reactions, including nucleophilic substitution and amide bond formation. Recent advancements in catalytic methods have enabled more efficient and selective pathways for constructing such compounds, thereby enhancing their applicability in research and development.

In terms of applications, this compound has been explored for its potential as a building block in medicinal chemistry. The presence of the chloro group at the acetyl position makes it an attractive candidate for further functionalization, such as introducing bioisosteric replacements or additional substituents to optimize pharmacokinetic properties. Additionally, the pyrazole ring's reactivity and ability to form hydrogen bonds make it a valuable component in designing bioactive molecules.

Recent studies have highlighted the importance of heterocyclic compounds like 2-chloro-N-(1,3-dimethyl-4-phenyl-1H-pyrazol-5-yl)acetamide in the development of novel therapeutic agents. For instance, researchers have investigated its role as a lead compound in anti-inflammatory and antitumor drug discovery programs. The compound's ability to modulate specific biological targets, such as kinases or receptors, underscores its potential utility in these areas.

The structural features of this compound also make it a promising candidate for agrochemical applications. Its stability under various environmental conditions and its ability to interact with biological systems suggest that it could serve as a foundation for developing pesticides or herbicides with improved efficacy and reduced environmental impact.

In conclusion, 2-chloro-N-(1,3-dimethyl-4-phenyl-1H-pyrazol-5-Yl)acetamide, with its distinctive chemical structure and versatile functional groups, represents a valuable compound in contemporary chemical research. Its potential applications span across multiple disciplines, from drug discovery to agrochemical development. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific innovation.